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Compound of Interest

Compound Name: Diethyl 3,4-furandicarboxylate

Cat. No.: B1294836

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Diethyl 3,4-furandicarboxylate, a
heterocyclic compound with potential applications in organic synthesis and medicinal chemistry.
This document details its known physical and chemical properties, outlines a proposed
synthetic pathway, and discusses the broader context of furan-containing molecules in drug
discovery. Due to a lack of specific literature, this guide also highlights areas where further
research is needed to fully characterize this compound and its potential biological activities.

Introduction

Furan derivatives are a significant class of heterocyclic compounds that form the core structure
of numerous natural products and pharmacologically active molecules. The furan scaffold is a
versatile building block in medicinal chemistry, contributing to a wide range of biological
activities, including antimicrobial, anti-inflammatory, and anticancer properties. Diethyl 3,4-
furandicarboxylate, a disubstituted furan, represents a molecule of interest for further
investigation and as a potential intermediate in the synthesis of more complex chemical
entities. This guide aims to consolidate the available information on its synthesis and properties
to facilitate future research and development.

Physicochemical Properties
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The known physical and chemical properties of Diethyl 3,4-furandicarboxylate are
summarized in the table below. It is important to note that a melting point for this compound is
not readily available in the current literature.

Property Value Reference
Molecular Formula C10H1205 N/A
Molecular Weight 212.20 g/mol N/A
Boiling Point 155 °C at 13 mmHg N/A
Density 1.14 g/mL N/A
Refractive Index 1.47 N/A
Melting Point Not available N/A

Synthesis of Diethyl 3,4-Furandicarboxylate

A detailed, step-by-step experimental protocol for the synthesis of Diethyl 3,4-
furandicarboxylate is not explicitly available in the peer-reviewed literature. However, a
plausible multi-step synthesis can be proposed based on a reported facile route for esters of
furan-3,4-dicarboxylic acid starting from dimethylmaleic anhydride. This proposed pathway
involves bromination, hydrolysis, intramolecular cyclization, and subsequent esterification.

Proposed Synthetic Pathway

The proposed synthesis commences with the bromination of dimethylmaleic anhydride,
followed by hydrolysis to form a key intermediate. An intramolecular cyclization reaction then
forms the furan ring, which is subsequently esterified to yield the final product, Diethyl 3,4-
furandicarboxylate.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Step 1: Bromination & Hydrolysis
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 To cite this document: BenchChem. [Diethyl 3,4-Furandicarboxylate: A Technical Guide to its
Synthesis and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294836#synthesis-and-properties-of-diethyl-3-4-

furandicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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